Cas no 3958-13-2 (S-Cyanoethyl-L-cysteine)

• Product Name: S-Cyanoethyl-L-cysteine
• CAS No: 3958-13-2
• MF: C₆H₁₀N₂O₂S
• MW: 174.220799922943
• CID: 308110
• PubChem ID: 160728
• Update Time: 2025-05-26

S-Cyanoethyl-L-cysteine Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,S-(2-cyanoethyl)-
• S-Cyanoethyl-L-cysteine
• 2-Amino-3-(2-cyano-ethylsulfanyl)-propionic Acid
• S-(2-Cyano-aethyl)-L-cystein
• S-(2-cyanoethyl)cysteine
• S-(2-cyanoethyl)-L-cysteine
• S-CYANOETHYLCYSTEINE
• (2R)-2-amino-3-(2-cyanoethylsulfanyl)propanoic acid
• 3958-13-2
• (R)-2-Amino-3-((2-cyanoethyl)thio)propanoic acid
• 2-Cycy
• AKOS006237853
• DTXSID20960192
• L-Cysteine, S-(2-cyanoethyl)-
• (2R)-2-AMINO-3-[(2-CYANOETHYL)SULFANYL]PROPANOIC ACID
• L-Cysteine, S-(2-cyanoethyl)-; Alanine, 3-[(2-cyanoethyl)thio]-, L- (8CI); S-(2-Cyanoethyl)cysteine; S-(2-Cyanoethyl)-L-cysteine
• cysteine, S-cyanoethyl-
• DTXCID101388054
• DB-266729

• Inchi： 1S/C6H10N2O2S/c7-2-1-3-11-4-5(8)6(9)10/h5H,1,3-4,8H2,(H,9,10)/t5-/m0/s1
• InChI Key： AIFKTVSJRSBYCY-YFKPBYRVSA-N
• SMILES： S(CCC#N)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 174.04600
• Monoisotopic Mass: 174.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: -3

Experimental Properties

• Density: 1.303g/cm3
• Melting Point: 174-1780C
• Boiling Point: 400.9ºC at 760mmHg
• Flash Point: 196.3ºC
• Refractive Index: 1.553
• PSA: 112.41000
• LogP: 0.74548

Additional information on S-Cyanoethyl-L-cysteine

Recent Advances in the Study of S-Cyanoethyl-L-cysteine (CAS: 3958-13-2) and Its Applications in Chemical Biology and Pharmaceutical Research

S-Cyanoethyl-L-cysteine (CAS: 3958-13-2) is a modified amino acid derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a cyanoethyl group attached to the cysteine residue, serves as a versatile building block in peptide synthesis and drug development. Recent studies have explored its role in enhancing the stability and bioavailability of peptide-based therapeutics, as well as its utility in bioconjugation strategies for targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of S-Cyanoethyl-L-cysteine as a key intermediate in the synthesis of novel peptide inhibitors targeting protease enzymes. The researchers demonstrated that the cyanoethyl group significantly improved the metabolic stability of the resulting peptides, thereby extending their half-life in vivo. This finding has important implications for the development of next-generation protease inhibitors, particularly in the treatment of viral infections and cancer.

In addition to its applications in peptide therapeutics, S-Cyanoethyl-L-cysteine has also been employed in the field of chemical biology as a tool for site-specific protein modification. A recent Nature Chemical Biology publication (2024) highlighted its use in the development of chemoenzymatic labeling strategies, enabling the precise attachment of fluorescent probes and other functional groups to proteins of interest. This approach has proven invaluable for studying protein-protein interactions and cellular signaling pathways with high spatial and temporal resolution.

From a synthetic chemistry perspective, advances in the preparation of S-Cyanoethyl-L-cysteine have been reported in several recent publications. A 2023 Organic Letters paper described an improved synthetic route that achieves higher yields and greater enantiomeric purity compared to traditional methods. This development is particularly significant for scaling up production to meet the growing demand for this compound in both academic and industrial settings.

Looking forward, researchers are exploring the potential of S-Cyanoethyl-L-cysteine in emerging areas such as PROTAC (Proteolysis Targeting Chimera) technology and antibody-drug conjugates (ADCs). Preliminary results from ongoing studies suggest that the unique properties of this modified amino acid may help address current challenges in these fields, including improving linker stability and reducing off-target effects. As these investigations progress, S-Cyanoethyl-L-cysteine is poised to play an increasingly important role in the development of innovative therapeutic modalities.